Cas no 343316-65-4 (3-(4-methyl-3-nitrophenyl)propanoic acid)

• Product Name: 3-(4-methyl-3-nitrophenyl)propanoic acid
• CAS No: 343316-65-4
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 4938194
• PubChem ID: 12562333
• Update Time: 2025-11-02

3-(4-methyl-3-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-nitrophenylpropanoic acid
• 3-(4-methyl-3-nitrophenyl)propanoic acid

• Inchi： 1S/C10H11NO4/c1-6-3-4-8(7(2)10(12)13)5-9(6)11(14)15/h3-5,7H,1-2H3,(H,12,13)
• InChI Key： JJSUEUKZRBGTSK-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC(C)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 209.06880783 g/mol
• Monoisotopic Mass: 209.06880783 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.20
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1

Additional information on 3-(4-methyl-3-nitrophenyl)propanoic acid

3-(4-methyl-3-nitrophenyl)propanoic acid (CAS No. 343316-65-4): Properties, Applications, and Market Insights

3-(4-methyl-3-nitrophenyl)propanoic acid (CAS No. 343316-65-4) is an important organic compound with a wide range of applications in pharmaceutical research, material science, and specialty chemicals. This aromatic carboxylic acid derivative has gained significant attention due to its unique structural features and versatile reactivity. The compound's molecular formula is C10H11NO4, and it belongs to the class of nitrophenylpropanoic acids, which are known for their interesting chemical and biological properties.

The growing interest in 3-(4-methyl-3-nitrophenyl)propionic acid stems from its potential as a building block in drug discovery and material synthesis. Recent studies in medicinal chemistry have explored its derivatives as potential candidates for various therapeutic applications. The presence of both nitro and carboxylic acid functional groups makes this compound particularly valuable for further chemical modifications, allowing researchers to create diverse molecular architectures with tailored properties.

From a chemical perspective, 3-(4-methyl-3-nitrophenyl)propanoic acid exhibits interesting physical properties. The compound typically appears as a yellow to light brown crystalline powder at room temperature, with moderate solubility in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point ranges between 120-125°C, and it shows characteristic absorption in the UV-visible spectrum due to the conjugated nitroaromatic system. These properties make it particularly useful in analytical chemistry applications and as a reference standard in chromatographic methods.

The synthesis of 3-(4-methyl-3-nitrophenyl)propanoic acid typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches often employ catalytic methods to improve yield and reduce environmental impact, aligning with current trends in green chemistry and sustainable synthesis. Researchers are particularly interested in developing more efficient routes to this compound, as evidenced by the growing number of publications in synthetic chemistry journals.

In pharmaceutical applications, derivatives of 3-(4-methyl-3-nitrophenyl)propanoic acid have shown promise in various areas of drug development. The compound's framework serves as an excellent scaffold for designing molecules with potential biological activity. Recent patent literature reveals interest in this structural motif for developing novel therapeutic agents, particularly in areas addressing unmet medical needs. The pharmaceutical industry's focus on targeted drug delivery and precision medicine has further increased demand for specialized intermediates like this compound.

The material science field has also found applications for 3-(4-methyl-3-nitrophenyl)propanoic acid and its derivatives. Its aromatic structure and functional groups make it suitable for incorporation into advanced polymeric materials, liquid crystals, and organic electronic components. Researchers working on organic semiconductors and conductive polymers have explored derivatives of this compound as potential building blocks for next-generation electronic materials.

Market analysis indicates steady growth in demand for 3-(4-methyl-3-nitrophenyl)propanoic acid, particularly from the pharmaceutical and specialty chemical sectors. The compound's CAS number (343316-65-4) has seen increasing search frequency in chemical databases, reflecting growing industrial and academic interest. Suppliers have noted particular demand from research institutions and contract development organizations working on innovative drug candidates and functional materials.

Quality control and analytical characterization of 3-(4-methyl-3-nitrophenyl)propanoic acid are critical aspects of its production and application. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. The compound's stability under various storage conditions has been well-documented, with recommended storage in cool, dry environments protected from light to maintain optimal quality.

From a regulatory perspective, 3-(4-methyl-3-nitrophenyl)propanoic acid is generally regarded as safe for research and industrial use when proper handling procedures are followed. Material safety data sheets provide comprehensive information about appropriate personal protective equipment and handling precautions. The compound's environmental fate and biodegradation characteristics have been studied to ensure compliance with evolving environmental regulations and sustainability standards.

Recent technological advancements have opened new possibilities for 3-(4-methyl-3-nitrophenyl)propanoic acid applications. The integration of computational chemistry and artificial intelligence in molecular design has led to renewed interest in this compound's derivatives. Researchers are using predictive modeling to explore potential applications that were previously unrecognized, particularly in the field of bioactive molecules and functional materials.

The global supply chain for 3-(4-methyl-3-nitrophenyl)propanoic acid has evolved to meet increasing demand while maintaining quality standards. Major chemical suppliers now offer the compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. Pricing trends reflect the compound's growing importance as a specialty chemical intermediate, with variations based on purity grade and order volume.

Future research directions for 3-(4-methyl-3-nitrophenyl)propanoic acid are likely to focus on expanding its utility in cutting-edge applications. Areas such as bioconjugation chemistry, materials science, and medicinal chemistry are expected to drive innovation. The compound's versatility ensures it will remain relevant as new technologies emerge and chemical research advances into unexplored territories.

In conclusion, 3-(4-methyl-3-nitrophenyl)propanoic acid (CAS No. 343316-65-4) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of chemical functionality and structural features continues to attract research interest and industrial applications. As scientific understanding progresses and new technologies develop, the potential applications of this compound and its derivatives are expected to expand further, solidifying its position as a valuable tool in modern chemistry and materials science.